Cas no 695224-86-3 (methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 695224-86-3
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 1116177
• PubChem ID: 718831
• Update Time: 2025-06-28

methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-7-methyl-Imidazo[1,2-a]pyridine-2-carboxylic acid methyl ester
• methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate
• CS-0365919
• SMR000093064
• AKOS000319402
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-fluoro-7-methyl-, methyl ester
• GMFKNSLVVSMOTD-UHFFFAOYSA-N
• methyl 3-fluoro-7-methylimidazo[1,2-a]pyridine-2-carboxylate
• 695224-86-3
• CHEBI:114323
• HMS2248M13
• SR-01000092300-1
• Q27195722
• CHEMBL1393060
• 3-fluoro-7-methyl-2-imidazo[1,2-a]pyridinecarboxylic acid methyl ester
• MLS000116078
• SR-01000092300
• STK774427

• Inchi： 1S/C10H9FN2O2/c1-6-3-4-13-7(5-6)12-8(9(13)11)10(14)15-2/h3-5H,1-2H3
• InChI Key： GMFKNSLVVSMOTD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.6Ų

Additional information on methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate

Introduction to Methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 695224-86-3)

Methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate, identified by its CAS number 695224-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate features a fused imidazole and pyridine ring system, with substituents that enhance its pharmacological properties. The presence of a fluoro group at the 3-position and a methyl group at the 7-position contributes to its unique chemical and biological characteristics. These modifications are strategically designed to optimize interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in imidazopyridine derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluoro-substituted imidazopyridines are particularly noteworthy for their enhanced metabolic stability and improved bioavailability, which are critical factors in drug development.

One of the most compelling aspects of methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate is its versatility in serving as a building block for more complex drug molecules. Researchers have leveraged this compound to synthesize novel analogs with tailored properties for specific therapeutic applications. For instance, modifications at the carboxylate position can introduce additional functional groups that enhance binding affinity to target proteins or enzymes.

The synthesis of methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent research has highlighted the potential of methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate in addressing unmet medical needs. Preclinical studies have shown promising results in models of cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways suggests its utility in developing next-generation therapeutics. Furthermore, its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

The pharmacokinetic profile of methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate is another area of active investigation. Researchers are exploring ways to enhance its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing the molecular structure, it may be possible to develop formulations that improve drug delivery and efficacy.

In conclusion, methyl 3-fluoro-7-methyl-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 695224-86-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.